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Introduction

Epyrifenacil is a novel herbicide belonging to the pyrimidinedione class of chemicals. It
functions as a potent inhibitor of the enzyme protoporphyrinogen oxidase (PPO), a key enzyme
in the chlorophyll and heme biosynthetic pathways in plants. This inhibition leads to the
accumulation of protoporphyrinogen 1X, which, in the presence of light and oxygen, generates
reactive oxygen species that cause rapid cell membrane disruption and plant death.
Epyrifenacil is effective against a broad spectrum of grass and broadleaf weeds. This
technical guide provides an in-depth overview of its chemical structure, physicochemical
properties, mode of action, and available experimental methodologies.

Chemical Structure and Identification

Epyrifenacil is chemically known as ethyl 2-[[3-[2-chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-
(trifluoromethyl)pyrimidin-1-yl]phenoxy]-2-pyridinyljoxy]acetate[1]. Its chemical structure is
characterized by a central phenoxy-pyridine ether linkage connecting a trifluoromethyl-
substituted pyrimidinedione ring and an ethyl acetate moiety.

Key Identifiers:

o |[UPAC Name: ethyl 2-[[3-[2-chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-
1-yllphenoxy]-2-pyridinyl]loxy]acetate[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8306211?utm_src=pdf-interest
https://www.benchchem.com/product/b8306211?utm_src=pdf-body
https://www.benchchem.com/product/b8306211?utm_src=pdf-body
https://www.benchchem.com/product/b8306211?utm_src=pdf-body
https://en.wikipedia.org/wiki/Epyrifenacil
https://en.wikipedia.org/wiki/Epyrifenacil
http://www.bcpcpesticidecompendium.org/epyrifenacil.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8306211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e CAS Number: 353292-31-6[1]
e Molecular Formula: C21H16CIFaN30e[1]

e Molecular Weight: 517.82 g/mol

e Chemical Structure:

Physicochemical Properties

A comprehensive summary of the known physicochemical properties of Epyrifenacil is
presented in the table below. It is characterized by its low water solubility and extremely low
vapor pressure, which has implications for its environmental fate and application methods.
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Property Value Reference
Melting Point Data not available
Boiling Point Data not available

. Low (quantitative data not
Water Solubility lable)
available

Solubility in Organic Solvents DMSO: 100 mg/mL

Vapor Pressure 7 x 10713 Pa

Octanol-Water Partition
Coefficient (Log P)

Data not available

Mode of Action: Protoporphyrinogen Oxidase (PPO)
Inhibition

Epyrifenacil's herbicidal activity stems from its inhibition of the protoporphyrinogen oxidase
(PPO) enzyme. This enzyme catalyzes the oxidation of protoporphyrinogen IX to
protoporphyrin 1X, a precursor for both chlorophyll and heme. The inhibition of PPO leads to the
accumulation of its substrate, protoporphyrinogen IX, in the cytoplasm. This accumulated
substrate then undergoes non-enzymatic oxidation, leading to the formation of triplet-state
protoporphyrin 1X. In the presence of light and molecular oxygen, this molecule generates

highly reactive singlet oxygen, which initiates a cascade of lipid peroxidation, destroying cell
membranes and leading to rapid cellular leakage and death of the plant.

Blockage leads to

Lipid Peroxidation &
Cell Membrane Disruption
(Cell Death)

Singlet Oxygen (:07)
(Reactive Oxygen Species)
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Caption: Mechanism of action of Epyrifenacil via PPO inhibition.

Experimental Protocols
Analytical Method for Epyrifenacil Residue Analysis

A common method for the determination of Epyrifenacil and its metabolite, S-3100-CA, in
biological matrices involves High-Performance Liquid Chromatography coupled with Tandem
Mass Spectrometry (HPLC-MS/MS).

o Sample Preparation (Liver Tissue):

o Homogenize approximately 200 mg of liver tissue.

o Perform an extraction procedure to isolate the analytes of interest.
e HPLC Conditions:

o System: Shimadzu 20A HPLC system or equivalent.

o Column: CAPCELL PAK MGiII column (50 mm x 2.0 mm, 3 um particle size) or similar
reverse-phase column.

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

o Flow Rate: 1.0 mL/min.

o Gradient: Start with 30% B, increase to 76% B at 4.0 min, and then to 100% B.
 MS/MS Detection:

o Utilize selective reaction monitoring (SRM) for quantification.

o SRM Transition for Epyrifenacil: m/z 518/473.

o SRM Transition for S-3100-CA: m/z 490/473.
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o Quantify the analytes using a linear calibration curve with analytical standards.

Biological Sample
(e.g., Liver Tissue)

HPLC Separation
(Reverse-Phase Column)

'

Tandem Mass Spectrometry
(MS/MS Detection)

Quantification
(SRM Mode)

Gesidue Concentration Data

Click to download full resolution via product page

Caption: General workflow for Epyrifenacil residue analysis.

Formulation for In Vivo Studies

For laboratory-based in vivo studies, Epyrifenacil can be formulated as a suspension. The
following is a general protocol for preparing a dosing solution.
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o Materials:
o Epyrifenacil (active ingredient)
o Dimethyl sulfoxide (DMSO)
o Corn oll

e Procedure:

o

Prepare a stock solution of Epyrifenacil in DMSO (e.g., 25.0 mg/mL).

o To prepare the final dosing solution, add the DMSO stock solution to corn oil to achieve
the desired final concentration. For example, to make a 2.5 mg/mL solution, add 100 pL of
the 25.0 mg/mL DMSO stock to 900 pL of corn oil.

o Mix the solution thoroughly to ensure a uniform suspension.

[¢]

It is recommended to prepare the in vivo formulation fresh on the day of use.

Conclusion

Epyrifenacil is a significant addition to the portfolio of PPO-inhibiting herbicides, offering
broad-spectrum weed control. Its unique chemical structure and potent mode of action make it
a valuable tool in modern agriculture. This technical guide has summarized the core chemical
and physical properties of Epyrifenacil, detailed its mechanism of action, and provided an
overview of relevant experimental protocols. Further research into its environmental fate,
toxicology, and the development of optimized formulations will continue to be of high interest to
the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Epyrifenacil: A Technical Guide to its Chemical Structure
and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8306211#chemical-structure-and-properties-of-
epyrifenacil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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